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Compound of Interest

Compound Name: Swep

Cat. No.: B167609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Swep, chemically known as methyl N-(3,4-dichlorophenyl) carbamate, is a carbamate herbicide

that was formerly used for the control of seedling annual weeds and grasses in various crops.

[1] Although now considered obsolete in many regions, its toxicological profile remains of

interest for environmental risk assessment and for understanding the broader class of

carbamate pesticides. This technical guide provides a comprehensive overview of the available

toxicological data on Swep, its primary metabolite 3,4-dichloroaniline (3,4-DCA), and its

mechanism of action.
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Property Value

Chemical Name methyl N-(3,4-dichlorophenyl)carbamate

CAS Number 1918-18-9

Molecular Formula C₈H₇Cl₂NO₂

Molecular Weight 220.05 g/mol

Physical State Crystalline solid

Water Solubility Information not available

Synonyms MCC, Methyl 3,4-dichlorocarbanilate

Mechanism of Action
The primary herbicidal action of Swep is the inhibition of plant growth through interference with

metabolic processes and cell division at the growth point.[2][3][4] While the precise molecular

targets are not extensively documented, it is known to be a cell division inhibitor.[5] Carbamate

herbicides, as a class, are known to disrupt mitosis.[5] One study has also suggested that

Swep may inhibit the enzyme 4-coumarate-CoA ligase.[1]

Furthermore, like other carbamate pesticides, Swep has been reported to inhibit

acetylcholinesterase (AChE), an enzyme critical for nerve function.[4][6] This inhibition leads to

an accumulation of the neurotransmitter acetylcholine, resulting in clinical manifestations

similar to those of organophosphate pesticide poisoning.[4][7] However, the binding of

carbamates to AChE is reversible, which generally leads to a shorter duration of toxic effects

compared to organophosphates.[7]

Toxicological Data
Acute Toxicity
There is a notable discrepancy in the reported acute oral toxicity of Swep in rats. One source

reports a median lethal dose (LD50) of 522 mg/kg, while another indicates a significantly higher

LD50 of 4197 mg/kg for the technical grade product.[1][4] This variation may be attributable to

differences in the formulation, vehicle, or strain of the test animals.
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Table 1: Acute Toxicity of Swep

Species Route Value Reference

Rat Oral (LD50) 522 mg/kg [4]

Rat Oral (LD50)
4197 mg/kg

(technical)
[1]

Carp Water (LC50, 48h) >2.6 mg/L [4]

Subchronic Toxicity
A three-month dietary study was conducted on mice and rats.[1] At the highest dose of 2000

ppm (equivalent to average daily doses of 71 mg/kg for mice and 86 mg/kg for rats), the

following effects were observed:

Decreased body weight

Decreased hemoglobin levels

Increased liver and spleen weight

Increased urinary urobilinogen (in mice)

At lower doses of 20, 100, and 500 ppm, no significant toxicological changes were reported.[1]

Based on this study, a No-Observed-Adverse-Effect Level (NOAEL) could be inferred to be 500

ppm. However, no officially established NOAEL or Acceptable Daily Intake (ADI) by regulatory

agencies has been found in the available literature.

Metabolism and Toxicokinetics
Swep can be absorbed through inhalation, ingestion, and dermal contact.[4][7] Following oral

administration in mice, Swep was rapidly distributed throughout the body and almost

completely excreted within 48 hours, primarily in the urine.[1] In feces, Swep was excreted

largely unchanged.[1] In urine, it was metabolized into water-soluble substances conjugated

with glucuronic acid and sulfuric acid.[1]
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The primary metabolic pathway of Swep in soil and likely in biological systems is the hydrolysis

to 3,4-dichloroaniline (3,4-DCA).[4][8]

Toxicity of the Metabolite: 3,4-Dichloroaniline (3,4-
DCA)
3,4-DCA is a significant contributor to the overall toxicity of Swep. It is classified as toxic if

swallowed, in contact with skin, or if inhaled.[9]

Table 2: Acute Toxicity of 3,4-Dichloroaniline (3,4-DCA)

Species Route Value

Rat Oral (LD50) 530 - 880 mg/kg bw

Rat Inhalation (LC50, 4h) 3300 mg/m³

Rat Dermal (LD50) >1000 mg/kg bw

Rabbit Dermal (LD50) 300 mg/kg bw

The primary toxic effect of 3,4-DCA is the induction of methemoglobinemia, which reduces the

oxygen-carrying capacity of the blood, leading to cyanosis, fatigue, and dyspnea. It can also

cause skin and eye irritation.[10] Chronic exposure in animal studies has been shown to

primarily affect the spleen, liver, and kidneys. There is no evidence to suggest that 3,4-DCA

affects fertility.

Experimental Protocols
Detailed experimental protocols for the cited toxicological studies on Swep are not readily

available in the public domain, likely due to the age of the studies and the obsolete status of

the herbicide. However, a general workflow for acute oral toxicity testing, based on standard

guidelines, is provided below.
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Preparation Phase

Dosing and Observation Phase

Analysis Phase

Acclimatization of Animals
(e.g., Wistar Rats, 5-7 days)

Fasting
(Overnight before dosing)

Dose Preparation
(Swep in appropriate vehicle, e.g., corn oil)

Oral Gavage Administration
(Single dose)

Clinical Observation
(Mortality, clinical signs, body weight changes for 14 days)

Gross Necropsy
(At the end of the study)

Data Analysis
(LD50 calculation using probit analysis)

Histopathology
(Of selected organs, if necessary)

Click to download full resolution via product page

Figure 1. Generalized workflow for an acute oral toxicity study.

Signaling Pathways and Metabolic Fate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b167609?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to the limited molecular-level research on Swep, a detailed signaling pathway of its toxic

action is not available. However, based on its known mechanisms, the following diagrams

illustrate its effect on cell division and its metabolic breakdown.
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Figure 2. Simplified diagram of Swep's inhibitory action on plant cell division.
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Figure 3. Metabolic pathway of Swep.

Conclusion
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Swep is a carbamate herbicide with a toxicological profile characterized by acute toxicity in

mammals and aquatic organisms. The significant discrepancy in reported oral LD50 values in

rats highlights the need for caution when evaluating historical data. Subchronic studies indicate

that at high doses, Swep can affect body weight, hematological parameters, and organ

weights. A key feature of its toxicology is its metabolism to 3,4-dichloroaniline (3,4-DCA), a

toxic compound in its own right that contributes to the overall hazard of Swep. The primary

mechanism of herbicidal action is the inhibition of cell division in plants, and like other

carbamates, it may also reversibly inhibit acetylcholinesterase. Due to its status as an obsolete

pesticide, comprehensive modern toxicological data, including established NOAEL and ADI

values, are lacking. This guide summarizes the currently available information to aid

researchers and professionals in understanding the toxicological risks associated with Swep.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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